Cas no 148729-37-7 (1-(2-Methylbenzyl)piperidin-3-ol)

• Product Name: 1-(2-Methylbenzyl)piperidin-3-ol
• CAS No: 148729-37-7
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 2091961
• PubChem ID: 10104407
• Update Time: 2025-08-04

1-(2-Methylbenzyl)piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methylbenzyl)piperidin-3-ol
• 1-[(2-methylphenyl)methyl]piperidin-3-ol
• 1-[(2-Methylphenyl)methyl]-3-piperidinol
• DTXSID901273439
• SCHEMBL2306083
• 1-(2-Methyl-benzyl)-piperidin-3-ol
• 148729-37-7
• Z54747823
• AKOS008953351
• DB-300452

• MDL： MFCD06619675
• Inchi： 1S/C13H19NO/c1-11-5-2-3-6-12(11)9-14-8-4-7-13(15)10-14/h2-3,5-6,13,15H,4,7-10H2,1H3
• InChI Key： IBVOXLHCLFHMRS-UHFFFAOYSA-N
• SMILES： OC1CCCN(CC2C=CC=CC=2C)C1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-(2-Methylbenzyl)piperidin-3-ol

1-(2-Methylbenzyl)piperidin-3-ol

1-(2-Methylbenzyl)piperidin-3-ol is a compound with the CAS number 148729-37-7, which is a unique organic molecule belonging to the class of piperidine derivatives. This compound has garnered significant attention in recent years due to its versatile applications in various fields, including pharmaceuticals, materials science, and industrial chemistry. The structure of 1-(2-Methylbenzyl)piperidin-3-ol consists of a piperidine ring substituted with a hydroxyl group at the 3-position and a 2-methylbenzyl group at the 1-position, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the potential of 1-(2-Methylbenzyl)piperidin-3-ol in drug discovery, particularly in the development of bioactive molecules. Its unique structural features allow for easy functionalization, enabling researchers to explore its role as a precursor in the synthesis of complex molecules with therapeutic potential. For instance, modifications to the hydroxyl and benzyl groups have been shown to enhance bioavailability and target specificity in preclinical models.

The synthesis of 1-(2-Methylbenzyl)piperidin-3-ol involves a multi-step process that typically begins with the preparation of piperidine derivatives. One common approach involves the alkylation of piperidine with an appropriate benzyl halide followed by hydroxylation at the 3-position. This process is highly efficient and can be optimized for large-scale production, making it suitable for industrial applications.

In terms of physical properties, 1-(2-Methylbenzyl)piperidin-3-ol exhibits a melting point of approximately 85°C and a boiling point around 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it ideal for use in organic reactions. The compound is also stable under normal storage conditions, provided it is protected from moisture and light.

One of the most promising applications of 1-(2-Methylbenzyl)piperidin-3-ol lies in its use as an intermediate in the synthesis of bioactive compounds. For example, researchers have utilized this compound to develop novel anti-inflammatory agents by incorporating it into heterocyclic frameworks. Additionally, its role as a chiral building block has been explored in asymmetric synthesis, where it has demonstrated high enantioselectivity in certain reactions.

Recent advancements in green chemistry have also led to the exploration of sustainable methods for synthesizing 1-(2-Methylbenzyl)piperidin-3-ol. For instance, catalytic hydrogenation techniques have been employed to reduce intermediates more efficiently, reducing waste and improving yield. These methods align with current trends toward environmentally friendly chemical processes.

In conclusion, 1-(2-Methylbenzyl)piperidin-3-ol is a versatile compound with significant potential in various chemical and pharmaceutical applications. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with therapeutic or industrial relevance. As research continues to uncover new applications and synthetic pathways for this compound, its importance in modern chemistry is expected to grow further.